Cas no 174180-33-7 (1H-Indazole, 3-(bromomethyl)-1-(phenylmethyl)-)

• Product Name: 1H-Indazole, 3-(bromomethyl)-1-(phenylmethyl)-
• CAS No: 174180-33-7
• MF: C₁₅H₁₃BrN₂
• MW: 301.181122541428
• CID: 1359124
• PubChem ID: 10780622
• Update Time: 2025-04-20

1H-Indazole, 3-(bromomethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-(bromomethyl)-1-(phenylmethyl)-
• 1-benzyl-3-(bromomethyl)indazole
• 174180-33-7
• QATRVVZDAGSPES-UHFFFAOYSA-N
• 1-Benzyl-3-(bromomethyl)-1H-indazole
• SCHEMBL8426442
• 1-Benzyl-3-bromomethyl-1H-indazole

• Inchi： 1S/C15H13BrN2/c16-10-14-13-8-4-5-9-15(13)18(17-14)11-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： QATRVVZDAGSPES-UHFFFAOYSA-N
• SMILES： BrCC1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 300.02629
• Monoisotopic Mass: 300.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82